4-(3-Methoxypyrrolidin-1-yl)-1-(thiophen-2-ylsulfonyl)piperidine
Description
4-(3-Methoxypyrrolidin-1-yl)-1-(thiophen-2-ylsulfonyl)piperidine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound is also known as MPTP, and it has been used extensively in research studies to investigate its mechanism of action and its effects on biochemical and physiological processes.
Scientific Research Applications
- MTSP has shown promising anticancer activity. Researchers have explored its potential as a chemotherapeutic agent due to its ability to inhibit cancer cell growth and induce apoptosis. Further studies are needed to optimize its efficacy and minimize side effects .
- MTSP exhibits neuroprotective effects by modulating oxidative stress and inflammation. It has been investigated for its potential in treating neurodegenerative conditions such as Alzheimer’s disease and Parkinson’s disease. Its ability to enhance neuronal survival and reduce neuroinflammation makes it an interesting candidate .
- MTSP has demonstrated anti-inflammatory activity by inhibiting pro-inflammatory cytokines and enzymes. Researchers are exploring its use in managing chronic inflammatory disorders, including rheumatoid arthritis and inflammatory bowel diseases .
- MTSP shows antimicrobial activity against bacteria, fungi, and viruses. It has been studied as a potential antibiotic and antiviral agent. Its unique chemical structure makes it an attractive target for drug development in infectious disease management .
- MTSP has vasodilatory effects, which could be beneficial in cardiovascular diseases. Researchers are investigating its role in hypertension, atherosclerosis, and ischemic heart conditions. Its impact on blood vessel function and cardiac health warrants further exploration .
- MTSP interacts with enzymes involved in various biological processes. It has been studied as an enzyme inhibitor, particularly for proteases and kinases. Understanding its mechanism of action can lead to novel therapeutic strategies .
Anticancer Agents
Neuroprotection and Neurodegenerative Diseases
Anti-inflammatory Properties
Antimicrobial Agents
Cardiovascular Applications
Chemical Biology and Enzyme Inhibition
These applications highlight the multifaceted nature of MTSP and underscore its potential in diverse scientific contexts. Researchers continue to explore its properties and applications, aiming to unlock its full potential for human health and well-being. 🌟 .
properties
IUPAC Name |
4-(3-methoxypyrrolidin-1-yl)-1-thiophen-2-ylsulfonylpiperidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2O3S2/c1-19-13-6-7-15(11-13)12-4-8-16(9-5-12)21(17,18)14-3-2-10-20-14/h2-3,10,12-13H,4-9,11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CGUWJKSDTXITBP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CCN(C1)C2CCN(CC2)S(=O)(=O)C3=CC=CS3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N2O3S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3-Methoxypyrrolidin-1-yl)-1-(thiophen-2-ylsulfonyl)piperidine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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